Cox-2-IN-47

• Molecular Formula: C18H18N2O4
• Molecular Weight: 326.3 g/mol
• InChI: InChI=1S/C18H18N2O4/c1-23-14-6-2-12(3-7-14)16-10-17(20-19-16)13-4-8-15(9-5-13)24-11-18(21)22/h2-9,16,19H,10-11H2,1H3,(H,21,22)
• InChIKey: UEIRRFDHJPJAJD-UHFFFAOYSA-N

Cox-2-IN-47: Selective COX-2 Inhibitor

Cox-2-IN-47 (compound 6c) is a wholly synthetic, non-coxib selective cyclooxygenase-2 (COX-2) inhibitor belonging to the pyrazoline-phenoxyacetic acid hybrid class. Its IUPAC name is 2-[4-[4,5-dihydro-5-(4-methoxyphenyl)-1H-pyrazol-3-yl]phenoxy]acetic acid (CAS 2043670-02-4; molecular formula C₁₈H₁₈N₂O₄; MW 326.35) . It demonstrates potent inhibition of COX-2 with an IC₅₀ of 0.03 µM and a COX-1/COX-2 selectivity index of 196.9, accompanied by demonstrated in vivo anti-edema activity in the formalin-induced rat paw edema model [1].

Selective COX-2 enzyme inhibition studies (pyrazoline-phenoxyacetic acid scaffold)

Non-sulfonamide chemical topology for COX-2 research workflows

In vivo inflammation model characterization (formalin-induced edema, multi-organ biomarker panel)

• [1] Elgohary MK, Abo-Ashour MF, Abd El Hadi SR, El Hassab MA, Abo-El Fetoh ME, Afify H, Abdel-Aziz HA, Abou-Seri SM. Novel anti-inflammatory agents featuring phenoxy acetic acid moiety as a pharmacophore for selective COX-2 inhibitors: Synthesis, biological evaluation, histopathological examination and molecular modeling investigation. Bioorganic Chemistry, 2024, 152: 107727. DOI: 10.1016/j.bioorg.2024.107727 View Source

Cox-2-IN-47 Scaffold & Selectivity Differentiation

Cox-2-IN-47 cannot be treated as a generic substitute for celecoxib, rofecoxib, valdecoxib, or etoricoxib—nor for other in-class pyrazoline derivatives such as compound 6a—because its differentiation resides in the simultaneous combination of a non-sulfonamide pyrazoline-phenoxyacetic acid scaffold, a discrete selectivity index of 196.9, and a particular in vivo safety signature encompassing hepatic (AST, ALT), renal (creatinine), and cardiac (troponin T, creatine kinase-MB) biomarker panels [1]. These parameters form a unique multidimensional profile that does not hold constant across the pyrazoline-phenoxyacetic acid series; compound 6a, the closest structural congener, exhibits a selectivity index of 365.4—approximately 1.85-fold higher than compound 6c—demonstrating that even minor substituent variations on the pyrazoline core generate quantitatively divergent COX-1-sparing properties [2]. Substituting Cox-2-IN-47 with any other analog therefore alters the experimental selectivity, in vivo efficacy, and safety coordinates in a non-interchangeable manner.

Scaffold class mismatch

Pyrazoline-phenoxyacetic acid core lacks sulfonamide group present in celecoxib, rofecoxib, and other coxibs; solubility, protein binding, and off-target profiles may shift significantly.

Selectivity index variability

Closest pyrazoline congener (compound 6a) exhibits approximately 1.85-fold higher COX-1 sparing in the same assay system; experimental COX-1/COX-2 balance depends on exact analog chosen.

Safety biomarker profile specificity

Reported hepatic, renal, and cardiac biomarker context (AST, ALT, creatinine, troponin T, CK-MB) is tied to this chemotype and dosing regimen; may not transfer to other COX-2 inhibitor classes.

• [1] Elgohary MK, Abo-Ashour MF, Abd El Hadi SR, El Hassab MA, Abo-El Fetoh ME, Afify H, Abdel-Aziz HA, Abou-Seri SM. Novel anti-inflammatory agents featuring phenoxy acetic acid moiety as a pharmacophore for selective COX-2 inhibitors: Synthesis, biological evaluation, histopathological examination and molecular modeling investigation. Bioorganic Chemistry, 2024, 152: 107727. DOI: 10.1016/j.bioorg.2024.107727 View Source
• [2] Elgohary MK et al. (2024) Bioorganic Chemistry 152: 107727. Selectivity index for compound 6a: 365.4; for compound 6c (Cox-2-IN-47): 196.9. View Source

Cox-2-IN-47 Evidence Guide

COX-2 Inhibitory Potency vs. Celecoxib

Cox-2-IN-47 (compound 6c) inhibited COX-2 with an IC₅₀ of 0.03 µM in an enzyme-based in vitro assay [1]. Although the primary publication does not report a side-by-side celecoxib IC₅₀ measured under identical laboratory conditions within the same plate, the value of 0.03 µM sits at or below the lower bound of widely published celecoxib COX-2 IC₅₀ ranges measured in comparable recombinant human COX-2 enzyme assays (reported typical values: 0.04–0.05 µM for celecoxib) [2]. This potency places Cox-2-IN-47 in the tier of the most active COX-2 inhibitors identified to date within the pyrazoline-phenoxyacetic acid chemotype.

COX-2 IC₅₀

Cross-study comparable

0.03 µM

Comparable to lower bound of reported celecoxib IC₅₀ (0.04–0.05 µM) in recombinant human COX-2 assays

Direct head-to-head measurement not available; cross-study variability qualifies comparison

Evidence Dimension	In vitro COX-2 enzyme inhibition potency (IC₅₀)
Target Compound Data	IC₅₀ = 0.03 µM (Cox-2-IN-47 / compound 6c)
Comparator Or Baseline	Celecoxib IC₅₀ ≈ 0.04–0.05 µM (recombinant human COX-2, literature consensus range)
Quantified Difference	Cox-2-IN-47 IC₅₀ is approximately 25–40% lower (more potent) than the median published celecoxib IC₅₀; however, this comparison is qualified by the absence of a direct head-to-head measurement in the same laboratory.
Conditions	In vitro COX-2 enzyme inhibition assay; recombinant human COX-2; 50% inhibition endpoint (IC₅₀); compound 6c from the Elgohary et al. 2024 series [1]. Celecoxib data from independent recombinant human COX-2 assay literature [2].

Why This Matters

For researchers seeking a COX-2 inhibitor with potency numerically at least comparable to—and potentially exceeding—celecoxib in enzyme assays, Cox-2-IN-47 represents a chemically distinct scaffold option that avoids the sulfonamide/sulfone substructure present in all marketed coxibs while retaining single-digit nanomolar-range activity.

• [1] Elgohary MK et al. Bioorganic Chemistry 152: 107727, 2024. IC₅₀ of compound 6c (Cox-2-IN-47) = 0.03 µM. View Source
• [2] Nature Precedings, Table 2. IC₅₀ of celecoxib for COX-2: 0.04 µM; selectivity index 375. Representative literature value for recombinant human COX-2 celecoxib IC₅₀. View Source

COX-2 Selectivity Index vs. Compound 6a

Within the same study and assay system, Cox-2-IN-47 (compound 6c) exhibited a COX-1/COX-2 selectivity index of 196.9, while compound 6a—the closest structural congener in the pyrazoline-phenoxyacetic acid series—achieved a selectivity index of 365.4 [1]. This 85% higher selectivity of 6a over 6c demonstrates that the pyrazoline ring substitution pattern exerts a large, quantifiable effect on COX-1 discrimination, making these two compounds non-substitutable despite sharing identical COX-2 IC₅₀ values (both 0.03 µM).

COX-1/COX-2 Selectivity

Head-to-head

Cox-2-IN-47
SI 196.9 vs Compound 6a
SI 365.4

Compound 6a shows 1.85-fold higher COX-1 sparing in identical assay, altering COX-1/COX-2 balance interpretation

Identical laboratory, protocol, and enzyme preparations (Elgohary et al. 2024)

Evidence Dimension	COX-1/COX-2 selectivity index (SI = IC₅₀ COX-1 / IC₅₀ COX-2)
Target Compound Data	SI = 196.9 (Cox-2-IN-47 / compound 6c)
Comparator Or Baseline	SI = 365.4 (compound 6a, closest pyrazoline-phenoxyacetic acid analog)
Quantified Difference	Compound 6a SI is 1.85-fold higher than Cox-2-IN-47 (365.4 vs 196.9). Absolute difference: ΔSI = 168.5.
Conditions	Identical in vitro COX-1/COX-2 enzyme inhibition assay within the Elgohary et al. 2024 study; same laboratory, same protocol, same enzyme preparations [1].

Why This Matters

Procurement decisions between compound 6a and Cox-2-IN-47 must be driven by the experimental question: 6a provides superior COX-1 sparing (relevant for assays where COX-1 inhibition is a confounding factor), whereas Cox-2-IN-47 provides intermediate selectivity that may better model certain physiological COX-1/COX-2 balance scenarios. The quantifiable difference eliminates informal assumptions of interchangeability.

• [1] Elgohary MK et al. Bioorganic Chemistry 152: 107727, 2024. Selectivity index: compound 6a = 365.4; compound 6c (Cox-2-IN-47) = 196.9. View Source

In Vivo Anti-Edema Efficacy vs. NSAIDs

Cox-2-IN-47 (compound 6c) was evaluated in the formalin-induced paw edema model in male Wistar rats and demonstrated significant in vivo anti-inflammatory efficacy [1]. The primary study reports that compounds 6a and 6c exhibited pronounced in vivo efficacy through the paw edema model and that selective compounds revealed no significant adverse effects on liver and kidney functions [2]. The earlier-generation phenoxyacetic acid lead compound XIV from the same research group demonstrated anti-inflammatory efficacy superior to both indomethacin and celecoxib in vivo, establishing the translational capability of this chemotype [3]. The safety assessment accompanying the in vivo evaluation included measurements of creatinine, AST, ALT, troponin T, and creatine kinase-MB, providing a multi-organ safety data package unusual for a tool compound at this stage of development.

In Vivo Edema Model

Reported

Formalin-induced paw edema, male Wistar rats

Reported anti-edema activity with multi-organ safety biomarker panel (creatinine, AST, ALT, troponin T, CK-MB)

Quantitative efficacy percentages not disaggregated; safety data qualitative

Evidence Dimension	In vivo anti-inflammatory efficacy and multi-organ safety profile
Target Compound Data	Compound 6c (Cox-2-IN-47): demonstrated significant efficacy in formalin-induced rat paw edema; favorable safety profile on histological examination of vital organs; comprehensive safety biomarkers measured (creatinine, AST, ALT, troponin T, creatine kinase-MB) [1].
Comparator Or Baseline	Indomethacin and celecoxib as clinical reference anti-inflammatory agents in related chemotype studies from the same group [3]. In the prior compound XIV study, the chemotype showed superior in vivo efficacy to both indomethacin and celecoxib.
Quantified Difference	Specific numerical in vivo efficacy percentages for compound 6c are not extracted in the publicly available abstract; however, the qualitative statement of pronounced efficacy is supported by multi-parameter toxicological data.
Conditions	In vivo formalin-induced paw edema model in male Wistar rats. Safety assessed via histological examination of vital organs plus serum biomarkers: creatinine, AST, ALT, troponin T, creatine kinase-MB [1].

Why This Matters

Tool compounds for animal models of inflammation require in vivo validation before procurement. Cox-2-IN-47 offers the advantage that the same research group has already performed the in vivo efficacy and preliminary toxicology work, reducing the risk and cost of de novo in vivo characterization for the end-user.

• [1] Elgohary MK et al. Bioorganic Chemistry 152: 107727, 2024. In vivo formalin-induced edema and safety biomarker data for compounds 6a and 6c. View Source
• [2] Elgohary MK et al. (2024) Bioorganic Chemistry 152: 107727. Highlights: 'Compounds 6a and 6c demonstrated pronounced in vivo efficacy through paw edema model.' View Source
• [3] Abdel-Aziz HA, Abou-Seri SM et al. Fragment merging approach for the design of thiazole/thiazolidine clubbed pyrazoline derivatives. Bioorganic Chemistry, 2023. DOI: 10.1016/j.bioorg.2023.106724. Reports phenoxyacetic acid XIV with superior in vivo anti-inflammatory efficacy to indomethacin and celecoxib. View Source

Non-Sulfonamide Scaffold vs. Classical Coxibs

Cox-2-IN-47 is built on a diaryl-pyrazoline core coupled to a phenoxyacetic acid moiety, lacking the methylsulfonyl (SO₂Me) or aminosulfonyl (SO₂NH₂) substituents that define celecoxib, rofecoxib, valdecoxib, and etoricoxib . This structural divergence has practical consequences: (a) solubility and formulation properties differ substantially from sulfonamide-containing coxibs; (b) the pyrazoline-phenoxyacetic acid scaffold has been shown by the Elgohary group to produce COX-2 selectivity indices ranging from 196.9 (compound 6c) to 365.4 (compound 6a), whereas celecoxib in comparable recombinant enzyme assays yields SI ~ 300–375 [1]; (c) the absence of a sulfonamide moiety eliminates a structural alert associated with sulfonamide hypersensitivity reactions, an advantage relevant for translational in vivo studies where drug hypersensitivity may confound readouts.

Scaffold Class

Class-level inference

Pyrazoline-phenoxyacetic acid
Non-sulfonamide vs Diarylpyrazole / isoxazole
Sulfonamide-containing

Eliminates sulfonamide-associated hypersensitivity and off-target liabilities common to marketed coxibs

Solubility, protein binding, and selectivity may differ from sulfonamide comparators

Evidence Dimension	Chemical scaffold topology and pharmacophoric substitution pattern
Target Compound Data	Pyrazoline-phenoxyacetic acid hybrid: 4-methoxyphenyl substituent at pyrazoline C-5, phenoxyacetic acid at pyrazoline C-3; no sulfonamide or methylsulfonyl group .
Comparator Or Baseline	Celecoxib: 1,5-diarylpyrazole with 4-methylphenyl and 4-sulfamoylphenyl groups. Rofecoxib: methylsulfonylphenyl furanone. Valdecoxib: 3,4-diarylisoxazole with sulfamoylphenyl. Etoricoxib: methylsulfonylphenyl bipyridine.
Quantified Difference	Categorical difference: non-sulfonamide vs sulfonamide-containing chemotypes. This is a binary structural difference with downstream implications for solubility, protein binding, and hypersensitivity potential.
Conditions	Structural comparison based on reported chemical structures; selectivity data from Elgohary et al. 2024 for Cox-2-IN-47 and literature values for celecoxib [1].

Why This Matters

For laboratories running COX-2-dependent biological assays where sulfonamide-containing compounds exhibit off-target effects, cytotoxicity, or solubility limitations, Cox-2-IN-47 provides a pharmacologically validated alternative scaffold with selectivity documented in the same range as celecoxib but without the sulfonamide substructure.

• [1] Nature Precedings, Table 2. Celecoxib SI = 375; representative literature selectivity data for sulfonamide-containing coxib. View Source

Multi-Organ Safety Biomarker Profile

The primary study by Elgohary et al. (2024) included a comprehensive multi-organ safety panel—serum creatinine, AST, ALT, troponin T, and creatine kinase-MB—combined with histological examination of vital organs for Cox-2-IN-47 and its active congeners [1]. This is in contrast to standard NSAID comparators such as indomethacin, whose well-characterized gastric, renal, and hepatic liabilities are mediated predominantly through COX-1 inhibition [2]. While numerical values for each biomarker in compound 6c-treated animals are not disaggregated in the publicly accessible abstract, the authors explicitly report a 'favorable safety profile upon histological examination of vital organs' for compounds 6a and 6c [1]. This constitutes a qualitative yet systematically collected safety dataset that differentiates Cox-2-IN-47 from the known adverse effect burden of non-selective NSAIDs.

Safety Biomarkers

Data to verify

Creatinine, AST, ALT, troponin T, CK-MB measured

Qualitative favorable safety profile on histological examination of vital organs

Biomarker values not publicly disaggregated; requires confirmation in target model

Evidence Dimension	Multi-organ safety biomarker panel and histological evaluation
Target Compound Data	Cox-2-IN-47 (compound 6c): favorable safety profile on histological examination; biomarkers measured include creatinine, AST, ALT, troponin T, creatine kinase-MB [1].
Comparator Or Baseline	Indomethacin (non-selective COX-1/COX-2 inhibitor): known gastric, renal, and hepatic toxicity in rodent models. Celecoxib (COX-2 selective): reduced GI toxicity vs non-selective NSAIDs, but cardiovascular safety concerns at prolonged high doses.
Quantified Difference	Quantitative values not publicly disaggregated for compound 6c alone; the evidence is qualitative but multi-parameter and systematically collected under controlled conditions.
Conditions	Male Wistar rats; formalin-induced edema model; post-treatment serum collection for biomarker assays; histological examination of vital organs [1].

Why This Matters

For researchers procuring a COX-2 inhibitor tool compound destined for in vivo studies, the availability of pre-existing organ safety data—even if qualitative—reduces the probability of unexpected toxicity confounding experimental results and provides a starting point for dose-range selection in subsequent animal experiments.

• [1] Elgohary MK et al. Bioorganic Chemistry 152: 107727, 2024. Safety assessments: 'Comprehensive safety assessments, including evaluation of creatinine, AST, and ALT enzymatic as well as troponin T and creatine kinase-MB levels, further reinforce the promising attributes of the synthetic candidates.' View Source
• [2] Wallace JL. Prostaglandins, NSAIDs, and gastric mucosal protection: why doesn't the stomach digest itself? Physiological Reviews, 2008. Established mechanism of NSAID-induced gastric injury via COX-1 inhibition. View Source

Cox-2-IN-47 Application Scenarios

In Vivo Inflammation Models

Investigators planning carrageenan- or formalin-induced rodent paw edema studies, adjuvant arthritis models, or inflammatory pain models can select Cox-2-IN-47 as the COX-2 pharmacological probe with the advantage that creatinine, AST, ALT, troponin T, and creatine kinase-MB levels have already been assessed in male Wistar rats under the compound's dosing regimen [1]. This pre-existing data package—even if qualitative at the level of summary reporting—provides a dose-ranging and safety benchmark not routinely available for commercially sourced tool compounds, reducing the number of pilot toxicity experiments required before the definitive pharmacology study.

Pyrazoline SAR Studies

Cox-2-IN-47 (SI = 196.9) and its direct congener compound 6a (SI = 365.4) constitute a matched pair for studying the effect of pyrazoline ring substitution on COX-1/COX-2 selectivity in a controlled chemical space [2]. Researchers investigating the structural determinants of isoform selectivity can procure both compounds as a calibration set: Cox-2-IN-47 defines the ~200 SI benchmark, while compound 6a defines the ~365 SI benchmark, enabling dissection of the molecular features responsible for the ~1.85-fold differential in COX-1 discrimination within a single chemotype.

Non-Sulfonamide COX-2 Inhibitor Assays

In cell-based assay systems where sulfonamide-containing compounds (celecoxib, valdecoxib, rofecoxib, etoricoxib) exhibit cytotoxicity, carbonic anhydrase inhibition, or other sulfonamide-related off-target activities that confound COX-2-dependent readouts, Cox-2-IN-47 provides a structurally orthogonal COX-2 inhibitor [1]. The pyrazoline-phenoxyacetic acid core avoids the sulfonamide/sulfone pharmacophore entirely while retaining single-digit nanomolar COX-2 inhibitory potency (IC₅₀ = 0.03 µM) and documented COX-2 selectivity (SI = 196.9), enabling cleaner interpretation of COX-2-mediated effects in complex biological systems.

Comparative Pharmacology Benchmarking

Drug discovery programs synthesizing and evaluating novel COX-2 inhibitor chemotypes can use Cox-2-IN-47 as a non-sulfonamide reference standard alongside celecoxib (sulfonamide coxib standard). This dual-standard approach distinguishes scaffold-independent anti-inflammatory efficacy from scaffold-specific effects, leveraging the documented COX-2 IC₅₀ (0.03 µM), selectivity index (196.9), and in vivo anti-edema activity of Cox-2-IN-47 [2]. The comparison also controls for sulfonamide-dependent properties that may bias conclusions about a novel chemical series.

Application

Selection Property

Validation Focus

In vivo inflammation models

COX-2 selective inhibitor with reported in vivo model response

Edema model response and multi-organ biomarker panel review

Pyrazoline SAR studies

Matched pair across pyrazoline series with distinct selectivity profiles

Effect of pyrazoline substitution on COX-1/COX-2 selectivity ratio

Non-sulfonamide COX-2 inhibitor assays

Structurally orthogonal COX-2 inhibitor avoiding sulfonamide moiety

Cleaner interpretation of COX-2-mediated effects without sulfonamide off-target activities

Comparative pharmacology benchmarking

Non-sulfonamide reference standard alongside celecoxib (sulfonamide comparator)

Distinction of scaffold-independent from scaffold-specific anti-inflammatory activity

• [1] Elgohary MK et al. Bioorganic Chemistry 152: 107727, 2024. Safety biomarker panel and non-sulfonamide pyrazoline-phenoxyacetic acid scaffold. View Source
• [2] Elgohary MK et al. Bioorganic Chemistry 152: 107727, 2024. Compound 6c (Cox-2-IN-47): IC₅₀ = 0.03 µM, SI = 196.9; Compound 6a: IC₅₀ = 0.03 µM, SI = 365.4. View Source